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methylbenzene

Cat. No.: B154386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Diethoxyphosphoryl-4-methylbenzene (also known as diethyl p-tolylphosphonate). Due to a

lack of specific quantitative solubility data in publicly available literature, this document focuses

on providing a detailed experimental protocol for determining its solubility in common laboratory

solvents. Furthermore, it presents expected qualitative solubility based on the physicochemical

properties of structurally similar aryl phosphonate esters. This guide is intended to equip

researchers with the necessary information to effectively handle and utilize this compound in a

laboratory setting.

Introduction
1-Diethoxyphosphoryl-4-methylbenzene is an organophosphorus compound with potential

applications in organic synthesis and as an intermediate in the development of novel chemical

entities. Understanding its solubility is a critical first step in its application, influencing reaction

conditions, purification methods, and formulation development. This guide addresses the

current information gap regarding its solubility.
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A summary of the key physicochemical properties of 1-Diethoxyphosphoryl-4-
methylbenzene is presented in Table 1.

Table 1: Physicochemical Properties of 1-Diethoxyphosphoryl-4-methylbenzene

Property Value

Molecular Formula C₁₁H₁₇O₃P

Molecular Weight 228.22 g/mol

Appearance Expected to be a liquid or low-melting solid

Boiling Point Data not readily available

Density Data not readily available

Solubility Data
Exhaustive searches of scientific databases and chemical literature did not yield specific

quantitative solubility data for 1-Diethoxyphosphoryl-4-methylbenzene in common solvents.

However, based on the solubility of structurally related compounds, such as diethyl

benzylphosphonate which is reported to be insoluble in water, a qualitative solubility profile can

be anticipated.[1][2] Generally, phosphonate esters with significant organic moieties exhibit

limited solubility in aqueous solutions and greater solubility in organic solvents.

Table 2: Expected Qualitative Solubility of 1-Diethoxyphosphoryl-4-methylbenzene in

Common Solvents
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Solvent Solvent Type Expected Solubility

Water Polar Protic
Insoluble to Very Slightly

Soluble

Methanol Polar Protic Soluble

Ethanol Polar Protic Soluble

Acetone Polar Aprotic Soluble

Ethyl Acetate Moderately Polar Soluble

Dichloromethane Nonpolar Soluble

Toluene Nonpolar Soluble

Hexane Nonpolar Sparingly Soluble to Soluble

Diethyl Ether Nonpolar Soluble

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric determination of the solubility of 1-
Diethoxyphosphoryl-4-methylbenzene.

4.1. Materials

1-Diethoxyphosphoryl-4-methylbenzene (high purity)

Selected solvents (analytical grade)

Analytical balance (± 0.1 mg)

Vials with screw caps

Thermostatic shaker or water bath

Centrifuge

Micropipettes
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Drying oven

Inert gas (e.g., Nitrogen or Argon)

4.2. Procedure

Preparation of Saturated Solutions:

1. Add an excess amount of 1-Diethoxyphosphoryl-4-methylbenzene to a series of vials,

each containing a known volume (e.g., 5 mL) of a different solvent.

2. Seal the vials tightly to prevent solvent evaporation.

3. Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

4. Equilibrate the solutions for a sufficient period (e.g., 24-48 hours) to ensure saturation is

reached. The presence of undissolved solute should be visible.

Sample Collection and Separation:

1. After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the excess solid to settle.

2. Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a pre-

weighed, airtight syringe.

3. Transfer the aliquot to a pre-weighed vial.

Solvent Evaporation and Mass Determination:

1. Evaporate the solvent from the vial under a gentle stream of inert gas or in a vacuum oven

at a temperature that will not cause degradation of the solute.

2. Once the solvent is completely removed, place the vial in a desiccator to cool to room

temperature.

3. Weigh the vial containing the dried solute on an analytical balance.
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4. Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

1. Calculate the mass of the dissolved 1-Diethoxyphosphoryl-4-methylbenzene by

subtracting the initial mass of the empty vial from the final mass of the vial with the dried

solute.

2. Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter

(mol/L).

Visualizations
5.1. Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.
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Caption: Experimental workflow for solubility determination.

5.2. Logical Flow for Solubility Classification
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The following diagram outlines a logical process for classifying the solubility of an organic

compound.

Start with Unknown Compound

Test Solubility in Water

Water-Soluble

Yes

Water-Insoluble

No

Test Solubility in Diethyl Ether Test Solubility in 5% HCl

Test Solubility in 5% NaOH

No
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Caption: Decision tree for organic compound solubility classification.

Conclusion
While direct quantitative solubility data for 1-Diethoxyphosphoryl-4-methylbenzene remains

elusive in the current body of scientific literature, this guide provides a robust framework for its

experimental determination. The provided protocol, coupled with the expected qualitative

solubility profile, offers valuable guidance for researchers. The logical workflow for solubility

classification further aids in the systematic characterization of this and other organic

compounds. It is recommended that researchers perform their own solubility tests to obtain

precise quantitative data for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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